Cas no 40252-86-6 (4,7-Methano-1H-indene-2-carboxylicacid, octahydro-)
40252-86-6 structure
Product Name:4,7-Methano-1H-indene-2-carboxylicacid, octahydro-
CAS No:40252-86-6
MF:C11H16O2
MW:180.243543624878
CID:332144
PubChem ID:98132
Update Time:2025-04-19
4,7-Methano-1H-indene-2-carboxylicacid, octahydro- Chemical and Physical Properties
Names and Identifiers
-
- 4,7-Methano-1H-indene-2-carboxylicacid, octahydro-
- octahydro-4,7-methano-1H-indene-2-carboxylic acid
- tricyclo[5.2.1.02,6]decane-4-carboxylic acid
- 2,5-Methylen-bicyclo< 0.3.4> nonan-carbonsaeure-(8)
- AC1L3ZUK
- AC1Q5UQN
- AR-1L7227
- CCG-40435
- EINECS 254-858-8
- NSC81246
- Octahydro-4,7-methano-inden-2-carbonsaeure
- octahydro-4,7-methano-indene-2-carboxylic acid
- tricyclo[5.2.1.0,decane-4-carboxylic acid
- DTXSID901232918
- NSC-81246
- NSC 81246
- TRICYCLO(5.2.1.0(2,6))DECANE-4-CARBOXYLIC ACID
- SCHEMBL10035494
- 40252-86-6
- octahydro-1H-4,7-methanoindene-2-carboxylic acid
- NS00089347
-
- Inchi: 1S/C11H16O2/c12-11(13)8-4-9-6-1-2-7(3-6)10(9)5-8/h6-10H,1-5H2,(H,12,13)
- InChI Key: RDARSNURXMFGDV-UHFFFAOYSA-N
- SMILES: OC(C1CC2C3CCC(C3)C2C1)=O
Computed Properties
- Exact Mass: 180.11508
- Monoisotopic Mass: 180.11503
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 2.4
Experimental Properties
- Density: 1.188
- Boiling Point: 297.1°Cat760mmHg
- Flash Point: 139°C
- Refractive Index: 1.55
- PSA: 37.3
- LogP: 2.14330
4,7-Methano-1H-indene-2-carboxylicacid, octahydro- Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
40252-86-6 (4,7-Methano-1H-indene-2-carboxylicacid, octahydro-) Related Products
- 610-09-3(cis-1,2-Cyclohexanedicarboxylic acid)
- 619-81-8(Cis-1,2-Cyclohexanedicarboxylic Acid)
- 97-61-0(2-Methyl-pentanoic Acid)
- 1188-02-9(2-Methylheptanoic acid)
- 1460-16-8(Cycloheptanecarboxylic acid)
- 124-83-4((1R,3S)-Camphoric Acid)
- 619-82-9(trans-cyclohexane-1,4-dicarboxylic acid)
- 828-51-3(Adamantane-1-carboxylic acid)
- 99-66-1(Valproic acid)
- 1076-97-7(1,4-Cyclohexanedicarboxylic Acid)
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